BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling JNJ-
10181457

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JNJ-10181457

Cat. No.: B1672984

Essential Safety and Handling Guide for JNJ-
10181457

Disclaimer: A specific Safety Data Sheet (SDS) for INJ-10181457 was not available in the
public domain at the time of this writing. The following guidance is based on general laboratory
safety protocols for handling research-grade chemical compounds of unknown toxicity.
Researchers must exercise caution and consult with their institution's Environmental Health
and Safety (EHS) department for specific handling and disposal requirements. This compound
is intended for research use only and is not for diagnostic or therapeutic use.[1]

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with INJ-10181457, a histamine H3 receptor
antagonist.[2] The information is designed to provide procedural, step-by-step guidance to
ensure safe handling and disposal.

Chemical and Physical Properties

Below is a summary of the available data for INJ-10181457 dihydrochloride.
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Property Value

4-[3-[4-[Piperidinyl]but-1-ynyl]lbenzylJmorpholine
dihydrochloride[2]

Chemical Name

Molecular Formula C20H28N20 - 2HCI[1][2]

Molecular Weight 385.37 g/mol [1][2]

CAS Number 544707-19-9[1][3] or 544707-20-2[2]
Purity >98% (HPLC)[2]

Solubility Soluble in DMSQI[3]

Storage Desiccate at room temperature[2]

Personal Protective Equipment (PPE)

Given the absence of specific toxicity data, a conservative approach to PPE is required. The
following table outlines the recommended PPE for handling JNJ-10181457.

Body Part Recommended Protection Rationale

Safety glasses with side
Protects eyes from splashes

Eyes shields or chemical splash ) )
and airborne particles.
goggles.
Hand Nitrile or other chemically Prevents skin contact with the
ands
resistant gloves. compound.
Protects clothing and skin from
Body Laboratory coat.

contamination.

Use in a well-ventilated area or ~ Minimizes inhalation of any
Respiratory
a chemical fume hood. dust or aerosols.

Handling and Disposal Protocols
Experimental Workflow for Handling JNJ-10181457
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The following diagram outlines the standard operating procedure for the safe handling of JINJ-

10181457 from receipt to disposal.

Preparation

Don appropriate PPE

y

Work in a ventilated area
(e.g., fume hood)

Proceed when ready

Hangling
A4
Weigh the required amount
of JNJ-10181457

l

Prepare solution as needed
(e.g., dissolve in DMSO)

Use in experiment

Experimental Use

Perform experiment following
established protocols

IAfter experiment

Cleanup arv d Disposal

[Decontaminate work surfaces]
Segregate and label all
chemical waste

v

Dispose of waste according to
institutional EHS guidelines

y

Remove and dispose of PPE

[Wash hands thoroughla
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Caption: Workflow for Safe Handling of JNJ-10181457.

Detailed Handling and Disposal Procedures

1. Preparation:
o Before handling, ensure you are familiar with your institution's chemical hygiene plan.
e Put on all required personal protective equipment as outlined in the PPE table.

» Prepare your workspace by ensuring it is clean and uncluttered. All work with the solid
compound or its solutions should be conducted in a certified chemical fume hood to minimize
inhalation exposure.

2. Weighing and Solution Preparation:

» When weighing the solid compound, use a microbalance within the fume hood to contain any
airborne particles.

o Use appropriate tools (e.g., spatula, weighing paper) to handle the solid. Avoid creating dust.

o To prepare a solution, add the solvent (e.g., DMSO) to the pre-weighed compound slowly.
Ensure the container is capped during dissolution to prevent splashes or aerosol generation.

3. Experimental Use:

o Handle all solutions containing JNJ-10181457 with care to avoid splashes and spills.
o Keep containers with the compound or its solutions closed when not in use.

4. Spills and Emergency Procedures:

¢ In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite,
sand) and place it in a sealed container for disposal.[4]

o For larger spills, evacuate the area and contact your institution's EHS department
immediately.
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

» Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
water.[4]

 Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.
Seek medical attention.[4]

 Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[4]

5. Decontamination and Disposal:

o After use, decontaminate all surfaces and equipment that may have come into contact with
JNJ-10181457.

» All waste materials, including unused compound, solutions, contaminated PPE, and spill
cleanup materials, must be disposed of as hazardous chemical waste.

o Collect all waste in clearly labeled, sealed containers.

o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's EHS department for specific disposal procedures.

By adhering to these safety protocols, researchers can minimize their risk of exposure and
ensure the safe handling and disposal of INJ-10181457 in the laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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